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Compound of Interest

Compound Name: (3-Aminopyridin-2-yl)methanol

Cat. No.: B1284177 Get Quote

Technical Guide: (3-Aminopyridin-2-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of (3-Aminopyridin-2-yl)methanol, a key building block in medicinal

chemistry and materials science.

Core Molecular Data
(3-Aminopyridin-2-yl)methanol, identified by the CAS number 52378-63-9, is a pyridine

derivative with significant potential in the synthesis of complex organic molecules.[1][2] Its

structural isomers, such as (2-Aminopyridin-3-yl)methanol and (3-Aminopyridin-4-yl)methanol,

are also recognized for their roles as versatile intermediates in pharmaceutical and

agrochemical research.[3][4]

Below is a summary of the key quantitative data for (3-Aminopyridin-2-yl)methanol and its

common isomers.
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Property
(3-
Aminopyridin-
2-yl)methanol

(2-
Aminopyridin-
3-yl)methanol

(3-
Aminopyridin-
4-yl)methanol

(6-Amino-3-
pyridinyl)meth
anol

CAS Number 52378-63-9[1][2]
23612-57-9[3][5]

[6][7][8][9]

152398-05-5[4]

[10]
113293-71-3[11]

Molecular

Formula
C₆H₈N₂O

C₆H₈N₂O[3][5][6]

[8]
C₆H₈N₂O[4][10] C₆H₈N₂O[11]

Molecular Weight 124.14 g/mol
124.14 g/mol [3]

[5][6][8]

124.14 g/mol [4]

[10]
124.14 g/mol [11]

Appearance - Yellow solid[3]

White to off-white

crystalline

powder[4]

White to Light

yellow to Light

orange powder

to crystal[11]

Melting Point - - 115-120 °C[4] 120 °C[11]

Synthesis and Experimental Protocols
The synthesis of aminopyridinylmethanols typically involves the reduction of a corresponding

pyridine derivative, such as a carboxylic acid ester or another reducible functional group. While

a specific, detailed experimental protocol for (3-Aminopyridin-2-yl)methanol is not readily

available in the provided search results, the synthesis of its isomers provides a representative

methodology.

Representative Experimental Protocol: Synthesis of (2-
Amino-pyridin-4-yl)-methanol
This protocol details the synthesis of (2-Amino-pyridin-4-yl)-methanol via the reduction of

methyl 2-aminoisonicotinate using lithium aluminum hydride.[12]

Materials:

Methyl 2-aminoisonicotinate

Lithium aluminum hydride (LiAlH₄)
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Anhydrous tetrahydrofuran (THF)

Benzene

Cooling water

Procedure:

Dissolve 26 g of lithium aluminum hydride in 800 mL of anhydrous tetrahydrofuran (THF).

Under stirring, slowly add a solution of 103 g of methyl 2-aminoisonicotinate in 600 mL of

anhydrous THF.

Heat the resulting slurry to reflux for 3 hours.

After the reaction is complete, carefully quench the reaction by the addition of cooling water.

Collect the precipitate by filtration and wash it with 300 mL of THF.

Combine the filtrates and concentrate them under reduced pressure.

Recrystallize the residue from benzene to yield the final product.

Results: The procedure yields 61 g (73%) of (2-Amino-pyridin-4-yl)-methanol with a melting

point of 80-81.5°C.[12] The product can be further analyzed by ¹H and ¹³C NMR spectroscopy

and elemental analysis to confirm its structure and purity.[12]

Synthetic Pathway and Workflow
The general synthetic approach for producing aminopyridinylmethanols from their

corresponding amino-substituted pyridine carboxylic acid esters is illustrated in the diagram

below. This workflow highlights the key transformation of an ester functional group to a primary

alcohol.
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General Synthetic Workflow for Aminopyridinylmethanols

Starting Material

Reaction Step

Reagents & Conditions

Workup & Purification

Final Product

Amino-substituted Pyridine
Carboxylic Acid Ester

Reduction

Reaction

1. Quenching
2. Filtration
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4. Recrystallization

Post-reaction

1. Lithium Aluminum Hydride (LiAlH₄)
2. Anhydrous THF

3. Reflux

Conditions

(Aminopyridinyl)methanol

Isolation
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Caption: Synthetic workflow from ester to alcohol.

Applications in Research and Development
(3-Aminopyridin-2-yl)methanol and its isomers are valuable intermediates in several areas of

chemical research and development:
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Pharmaceutical Development: These compounds serve as crucial building blocks in the

synthesis of a variety of pharmaceuticals.[3][4] Their unique structures allow for the

introduction of diverse functional groups, making them essential for creating complex,

biologically active molecules, including agents targeting neurological disorders.[3][4]

Biochemical Research: They are utilized in studies investigating enzyme inhibition and

receptor binding, offering insights into biological pathways and potential therapeutic targets.

[3][4]

Materials Science: The chemical properties of these compounds make them suitable for

exploration in the development of novel materials, such as polymers and coatings.[3][4]

Agrochemicals: These intermediates are also used in the formulation of agrochemicals,

contributing to the development of more effective and environmentally friendly pesticides and

herbicides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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